Cas no 62882-08-0 (2-(4-Nitrophenyl)oxazole)

• Product Name: 2-(4-Nitrophenyl)oxazole
• CAS No: 62882-08-0
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD08276758
• CID: 429243
• PubChem ID: 10976276
• Update Time: 2025-04-19

2-(4-Nitrophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)oxazole
• 2-(4-nitrophenyl)-1,3-oxazole
• Oxazole, 2-(4-nitrophenyl)-
• 2-(p-nitrophenyl)oxazole
• BS-28982
• AKOS015833504
• 2-(4-nitro-phenyl)-oxazole
• DTXSID60450426
• 4-(2-oxazolyl)nitrobenzene
• SCHEMBL984873
• CS-0204594
• EN300-188578
• XHBVYYMFLQGIJX-UHFFFAOYSA-N
• 2-(4-Nitro-phenyl)oxazole
• 62882-08-0
• MFCD08276758
• 2-(4-NITROPHENYL)OXAZOLE 97
• 2-(4-Nitrophenyl)oxazole, 97%
• FT-0746995
• DB-073214

• MDL： MFCD08276758
• Inchi： 1S/C9H6N2O3/c12-11(13)8-3-1-7(2-4-8)9-10-5-6-14-9/h1-6H
• InChI Key： XHBVYYMFLQGIJX-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: solid
• PSA: 71.85000
• LogP: 2.77300
• Solubility: Not available

2-(4-Nitrophenyl)oxazole Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25